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Compound of Interest

Compound Name: 2-Benzylcyclopentanone

Cat. No.: B1335393 Get Quote

Technical Guide: Physical Properties of 2-
Benzylcyclopentanone
Introduction
2-Benzylcyclopentanone (CAS No. 2867-63-2) is a key chemical intermediate, notably

utilized in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) such as Loxoprofen.

A thorough understanding of its physical properties, particularly its melting and boiling points, is

critical for its synthesis, purification, handling, and storage in a research and development

setting. This technical guide provides a consolidated overview of the experimentally determined

and estimated physical properties of 2-Benzylcyclopentanone, details the standard

methodologies for their determination, and presents a logical workflow for such

characterization.

Physical Properties Data
The quantitative physical properties of 2-Benzylcyclopentanone are summarized in the table

below. The data is compiled from various chemical databases and technical literature. It is

important to note the distinction between experimentally measured values under specific

conditions and computationally estimated values.
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Property Value Conditions Source / Method

Melting Point 18-20 °C Standard Pressure
Experimental

(Freezing Point)[1]

Boiling Point 145-155 °C
50 Pa (approx. 0.375

mmHg)

Experimental

(Vacuum Distillation)

[1]

Boiling Point ~285 °C
760 mmHg (Standard

Pressure)

Estimated

(Nomograph

Extrapolation)

Boiling Point 285.1 °C
760 mmHg (Standard

Pressure)
Estimated

Boiling Point 265.23 °C
760 mmHg (Standard

Pressure)
Estimated (Rough)[2]

Molecular Formula C₁₂H₁₄O - -

Molecular Weight 174.24 g/mol - -

Note: The melting point is reported as a freezing point in the cited patent literature. The boiling

point at standard pressure is an estimation based on the experimentally determined value at

reduced pressure.

Experimental Protocols
The following sections detail the standard laboratory protocols for determining the melting and

boiling points of a compound such as 2-Benzylcyclopentanone.

Melting Point Determination
Given that 2-Benzylcyclopentanone has a melting point near room temperature (18-20 °C),

the sample may be a solid or a liquid depending on the ambient laboratory conditions. If solid,

the following capillary method is standard. The sample should be cooled to ensure it is in a

solid state before measurement begins.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or similar digital device)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle (if sample is crystalline)

Procedure:

Sample Preparation: If the 2-Benzylcyclopentanone sample is solid, place a small amount

on a clean, dry watch glass. If necessary, finely powder the sample using a mortar and

pestle.

Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered

sample. A small amount of solid will be forced into the tube. Tap the sealed end of the tube

gently on a hard surface to pack the solid into the bottom. Repeat until a packed column of

2-3 mm of solid is achieved.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus. Ensure the thermometer is correctly positioned so that the bulb is level with the

sample.

Determination:

Rapid Preliminary Measurement: Heat the apparatus rapidly to get an approximate melting

range. Observe the sample and note the temperature at which it begins to liquefy and the

temperature at which it is completely liquid.

Accurate Measurement: Allow the apparatus to cool. Prepare a new sample and place it in

the apparatus. Heat rapidly to about 15-20 °C below the approximate melting point found

in the preliminary run. Then, reduce the heating rate to 1-2 °C per minute.

Data Recording: Carefully record the temperature at which the first drop of liquid appears

(T₁) and the temperature at which the last crystal melts (T₂). The melting point is reported as
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the range T₁ – T₂. For a pure compound, this range should be narrow (0.5-1.5 °C).

Boiling Point Determination (Micro-Scale Method)
For determining the boiling point of a small quantity of liquid, the micro-reflux or Thiele tube

method is highly effective.

Apparatus:

Thiele tube or a small test tube (10 x 75 mm) with a side arm

Capillary tube (sealed at one end)

Thermometer (calibrated)

Rubber band or wire to attach the test tube to the thermometer

Heating bath (oil bath) or Bunsen burner for Thiele tube

Pasteur pipette

Procedure:

Sample Preparation: Using a Pasteur pipette, add approximately 0.5 mL of liquid 2-
Benzylcyclopentanone to the small test tube.

Capillary Inversion: Place the capillary tube into the test tube with its open end down.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band. The

bottom of the test tube should be level with the thermometer bulb. The rubber band must be

positioned well above the level of the heating oil to prevent it from dissolving or snapping.

Heating: Clamp the assembly in a heating bath or insert it into the Thiele tube, ensuring the

heat-transfer fluid is above the level of the sample but below the side arm. Heat the

apparatus gently. Initially, air trapped in the capillary tube will escape as a slow stream of

bubbles.
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Observation: As the temperature approaches the boiling point, the bubbling will become

more rapid as the vapor pressure of the liquid equals the atmospheric pressure. A

continuous and rapid stream of bubbles will emerge from the capillary tube.

Data Recording: Remove the heat source once a vigorous stream of bubbles is observed.

The bubbling will slow down and stop as the apparatus cools. The moment the liquid is

drawn back into the capillary tube, the vapor pressure of the sample is equal to the external

pressure. Record the temperature at this exact moment. This temperature is the boiling point

of the liquid.

Pressure Correction: Record the ambient atmospheric pressure. If it differs significantly from

760 mmHg, a correction may be necessary.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the physical characterization of a

novel or uncharacterized chemical sample, such as 2-Benzylcyclopentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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